Cas no 1018166-25-0 (2-{2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid)

• Product Name: 2-{2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid
• CAS No: 1018166-25-0
• MF: C₁₁H₁₀F₃N₃O₂S
• MW: 305.276211261749
• MDL: MFCD09859243
• CID: 4676177
• PubChem ID: 25248303
• Update Time: 2025-05-19

2-{2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Ethyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6-yl)thio)acetic acid
• STK352945
• SBB026017
• 2-[2-ethyl-4-(trifluoromethyl)pyrazolo[4,3-e]pyridin-6-ylthio]acetic acid
• {[2-ethyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6-yl]sulfanyl}acetic acid
• {[2-Ethyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6-yl]thio}acetic acid
• 2-{2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid

• MDL： MFCD09859243
• Inchi： 1S/C11H10F3N3O2S/c1-2-17-4-6-7(11(12,13)14)3-8(15-10(6)16-17)20-5-9(18)19/h3-4H,2,5H2,1H3,(H,18,19)
• InChI Key： BPCOOQITFXZUMM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C(F)(F)F)C2=CN(CC)N=C2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Topological Polar Surface Area: 93.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-{2-ethyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridin-6-ylsulfanyl}acetic acid

Chemical Compound CAS No. 1018166-25-0: 2-{2-Ethyl-4-(Trifluoromethyl)-2H-Pyrazolo[3,4-b]Pyridin-6-Ylsulfanyl}Acetic Acid

The compound with CAS No. 1018166-25-0, known as 2-{2-Ethyl-4-(Trifluoromethyl)-2H-Pyrazolo[3,4-b]Pyridin-6-Ylsulfanyl}Acetic Acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with a fused pyrazole and pyridine ring system. The presence of the trifluoromethyl group and the sulfanyl (thioether) functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The trifluoromethyl substituent in this compound is particularly interesting as it contributes to both the electronic properties and the steric effects, which are crucial for optimizing bioavailability and target specificity. Additionally, the sulfanyl group introduces sulfur into the molecule, which can play a key role in hydrogen bonding and other non-covalent interactions essential for drug design.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrazolo[3,4-b]pyridine core followed by functionalization with the ethyl and trifluoromethyl groups. The final step involves introducing the sulfanyl acetic acid moiety through nucleophilic substitution or coupling reactions. This synthesis pathway has been optimized in recent research to improve yield and purity, making it more accessible for further studies.

In terms of applications, this compound has shown promise in preliminary biological assays as a potential lead compound for anti-cancer drug development. Its ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a valuable candidate for further preclinical testing. Moreover, the presence of the trifluoromethyl group enhances its stability against metabolic degradation, which is a critical factor for drug candidates.

From a structural standpoint, the pyrazolo[3,4-b]pyridine framework provides a rigid platform for molecular recognition and binding interactions. The ethyl group adds flexibility to the molecule, while the trifluoromethyl group introduces electron-withdrawing effects that can modulate the electronic environment around the aromatic system. This combination of structural features makes this compound an attractive target for studying structure-activity relationships (SAR) in medicinal chemistry.

Recent advancements in computational chemistry have also enabled detailed molecular modeling studies of this compound. These studies have provided insights into its binding modes with target proteins and have guided further modifications to improve its pharmacokinetic properties. For instance, modifications to the sulfanyl group or the position of substituents on the pyrazolo[3,4-b]pyridine ring have been explored to enhance solubility and reduce off-target effects.

In conclusion, CAS No. 1018166-25-0 represents a cutting-edge molecule at the forefront of chemical research. Its unique combination of structural features and functional groups positions it as a promising candidate for drug development and other advanced chemical applications. Continued research into its synthesis, biological activity, and structural modifications will undoubtedly unlock new possibilities for its use in various scientific domains.